![molecular formula C17H19N3O4 B5757656 N'-[(3,4-diethoxybenzoyl)oxy]-2-pyridinecarboximidamide](/img/structure/B5757656.png)
N'-[(3,4-diethoxybenzoyl)oxy]-2-pyridinecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(3,4-diethoxybenzoyl)oxy]-2-pyridinecarboximidamide, also known as DEBIO-0932, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyridinecarboxamides and has been shown to exhibit potent anti-inflammatory and anti-tumor properties.
Mechanism of Action
The mechanism of action of N'-[(3,4-diethoxybenzoyl)oxy]-2-pyridinecarboximidamide involves the inhibition of several key enzymes and signaling pathways, including the NF-κB pathway and the COX-2 enzyme. These pathways are known to play a critical role in inflammation and tumorigenesis, and their inhibition has been shown to have therapeutic benefits.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory and anti-tumor effects in various preclinical studies. The compound has been shown to inhibit the production of several pro-inflammatory cytokines and chemokines, as well as reduce the proliferation and survival of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-[(3,4-diethoxybenzoyl)oxy]-2-pyridinecarboximidamide is its potent anti-inflammatory and anti-tumor properties, which make it a promising candidate for the development of novel therapeutics. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for the investigation of N'-[(3,4-diethoxybenzoyl)oxy]-2-pyridinecarboximidamide, including:
1. Further preclinical studies to investigate the efficacy and safety of this compound in various disease models.
2. Development of novel formulations or delivery methods to improve the solubility and bioavailability of this compound.
3. Investigation of the potential synergistic effects of this compound with other anti-inflammatory or anti-tumor agents.
4. Clinical trials to evaluate the safety and efficacy of this compound in humans.
5. Investigation of the potential mechanism of action of this compound, including its effects on other signaling pathways and enzymes involved in inflammation and tumorigenesis.
Synthesis Methods
The synthesis of N'-[(3,4-diethoxybenzoyl)oxy]-2-pyridinecarboximidamide involves the reaction of 2-pyridinecarboxylic acid with 3,4-diethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with a carboximidamide reagent to yield the final product.
Scientific Research Applications
N'-[(3,4-diethoxybenzoyl)oxy]-2-pyridinecarboximidamide has been investigated for its potential therapeutic applications in various disease models, including cancer and inflammatory disorders. Studies have shown that this compound can inhibit the activity of several key enzymes and signaling pathways involved in inflammation and tumorigenesis.
Properties
IUPAC Name |
[(Z)-[amino(pyridin-2-yl)methylidene]amino] 3,4-diethoxybenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O4/c1-3-22-14-9-8-12(11-15(14)23-4-2)17(21)24-20-16(18)13-7-5-6-10-19-13/h5-11H,3-4H2,1-2H3,(H2,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSXMMZGXGICPTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)ON=C(C2=CC=CC=N2)N)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)C(=O)O/N=C(/C2=CC=CC=N2)\N)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
21.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49827171 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.